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Compound of Interest

Compound Name: Copper dichlorate tetrahydrate

CAS No.: 135821-00-0

Cat. No.: B158530

Get Quote

Executive Summary & Chemical Identity
Critical Nomenclature Clarification: In the field of catalysis, a frequent nomenclature ambiguity

exists between Copper(II) Chlorate and Copper(II) Perchlorate. It is vital to distinguish these

before proceeding with any experimental protocol, as their reactivity profiles and safety hazards

differ drastically.
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Feature
Copper(II) Chlorate

("Dichlorate")
Copper(II) Perchlorate

Formula
(or

)

CAS No. 135821-00-0 13770-18-8 (Hexahydrate)

Primary Role
Strong Oxidant / Energetic

Precursor
Lewis Acid Catalyst

Reactivity
Redox-active (Oxygen donor).

Shock sensitive.

Non-coordinating anion

source. High electrophilicity.

Key Application
Pyrotechnics, Photoredox

oxidations (niche).

Glycosylation, Diels-Alder,

Friedel-Crafts.

Guidance: This protocol primarily details the Lewis Acid catalytic applications (relevant to drug

development) which typically utilize the Perchlorate salt due to its non-coordinating anion

properties. However, Section 4 addresses the emerging/niche use of the Chlorate salt in

oxidative photoredox chemistry.

Mechanism of Action: The "Naked" Cation Effect
For drug development applications requiring C-C or C-N bond formation, Copper(II) salts are

utilized as Lewis Acids. The efficiency of the catalyst is dictated by the counter-ion.

The Principle: The perchlorate anion (

) is weakly coordinating. Unlike chloride (

) or acetate (

), which bind tightly to the copper center and reduce its electrophilicity, the perchlorate anion
dissociates readily in polar organic solvents.

The Result: This generates a highly electrophilic "naked"
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species capable of activating weak nucleophiles (e.g., in Friedel-Crafts reactions) or
activating imines for nucleophilic attack.

Visualization: Lewis Acid Activation Pathway
The following diagram illustrates the catalytic cycle for a Copper(II) Perchlorate mediated

reaction, highlighting the anion dissociation step.
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Caption: Kinetic pathway showing the generation of the active solvated Copper(II) species

facilitated by the non-coordinating perchlorate anion.

Protocol A: Catalytic Synthesis of N-Heterocycles
(Drug Scaffolds)
Application: Synthesis of 1,4-dihydropyridines (Hantzsch synthesis variant) or glycosylation.

Reagent: Copper(II) Perchlorate Hexahydrate (often mislabeled as dichlorate in older texts).

Materials & Preparation[1][2][3][4][5][6]
Catalyst:

(1-5 mol%).

Note: The tetrahydrate form is hygroscopic; handle in a desiccated environment.

Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM). Must be anhydrous to prevent

hydrolysis of sensitive substrates.
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Substrates: Aldehyde,

-keto ester, Ammonium acetate.

Experimental Workflow
Catalyst Activation:

Weigh

(0.5 mmol) into a flame-dried round-bottom flask.

Optional: For strictly anhydrous conditions, dry the salt under vacuum at 40°C for 2 hours

(Caution: Do not overheat perchlorates).

Reaction Assembly:

Add anhydrous MeCN (10 mL).

Add the aldehyde (10 mmol),

-keto ester (20 mmol), and ammonium acetate (10 mmol) sequentially.

Monitoring:

Stir at room temperature. The reaction is typically faster (1-3 hours) compared to thermal

non-catalyzed methods due to Cu(II) Lewis acidity.

Monitor via TLC (EtOAc/Hexane).

Work-up:

Quench with water. Extract with Ethyl Acetate.

Wash organic layer with brine. Dry over

.

Safety Step: Ensure no residual perchlorate salts are concentrated to dryness in the

presence of oxidizable organics. Wash the aqueous phase thoroughly.
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Data: Catalyst Efficiency Comparison
The following table highlights why the Perchlorate/Chlorate family is chosen over halides for

specific Lewis Acid tasks.

Catalyst Salt Anion Type
Yield
(Hantzsch
Rxn)

Reaction Time Notes

Cu(ClO4)2 Non-coordinating 94% 1.5 h
High turnover;

clean profile.

Cu(OTf)2 Non-coordinating 92% 1.5 h
Similar activity;

more expensive.

CuCl2 Coordinating 65% 6.0 h

Sluggish; anion

blocks active

site.

CuSO4 Coordinating 50% 8.0 h
Low solubility in

organics.

Protocol B: Oxidative Applications (The "Dichlorate"
Niche)
Application: Photoredox Oxidations & Energetic Materials. Reagent: Copper(II) Chlorate

Tetrahydrate (

).

Warning: This application utilizes the compound's oxidizing power.[1] It is distinct from Lewis

Acid catalysis. This protocol is relevant for combustion catalysis or radical generation in

photoredox systems.

Scientific Basis
Copper Chlorate can serve as a source of soluble Copper(II) that also provides an oxygen-rich

counter-ion. In photoredox chemistry, it has been investigated for the oxidation of alkanes
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where the chlorate anion may participate in the radical propagation or serve as a terminal

oxidant precursor.

Experimental Setup (Photoredox Context)
System: Quartz reaction vessel (UV transparent).

Reagents: Alkane substrate,

(generated in situ or dissolved), Ligand (e.g., tris(pyrazolyl)borate).

Irradiation: Blue LED or UV source.

Mechanism: The Cu-O bond is excited, generating reactive radical species capable of

abstracting hydrogen from inert C-H bonds.

Safety Protocol for Chlorates
Incompatibility: NEVER mix solid Copper Chlorate with sulfur, phosphorus, or powdered

metals (Al, Mg). This forms high-explosive mixtures.

Solvents: Avoid drying solutions of Copper Chlorate in ethers or alcohols to total dryness, as

the resulting residue is shock-sensitive.

Safety & Handling Protocol (Mandatory)
Working with Copper(II) Perchlorate and Chlorate requires adherence to strict safety standards

to prevent detonation.
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Start: Reagent Handling

Check Anion Identity

Perchlorate (ClO4) Chlorate (ClO3)

Safe for Solution Catalysis
Avoid heating dry residue

HIGH HAZARD
Do not grind/heat
Keep wet/solvated

Disposal: Dilute with water
Reduce with Sodium Bisulfite

Click to download full resolution via product page

Caption: Decision matrix for safe handling of high-valency copper oxy-anion salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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